3-Bromo-1-(2-fluorophenyl)pyridin-2(1H)-one
Description
3-Bromo-1-(2-fluorophenyl)pyridin-2(1H)-one, or 3-BrF-Pyr, is an organobromine compound that has a wide range of applications in scientific research and laboratory experiments. Its unique properties make it an attractive option for researchers to use in their studies.
Scientific Research Applications
Synthesis Methodologies
One significant application of 3-Bromo-1-(2-fluorophenyl)pyridin-2(1H)-one is in the synthesis of complex organic compounds. For instance, it serves as an intermediate in the production of biologically active molecules, such as 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one. This compound is synthesized through multiple steps involving nitration, chlorination, N-alkylation, reduction, and condensation, demonstrating the versatility of halogen-substituted pyridones in complex organic syntheses (Wang et al., 2016).
Photophysical Studies
The structural modifications introduced by halogen atoms, such as bromine and fluorine, significantly affect the photophysical properties of pyridine-based compounds. Research on bis-cyclometalated iridium(III) complexes with halogen substituents has revealed that these modifications lead to a blue shift in emission maxima. This property is particularly pronounced for fluoro-based analogues, showcasing the potential of halogenated pyridones in tuning the photophysical characteristics of luminescent materials (Baranoff et al., 2012).
Chemosensors and Fluorescent Sensors
This compound derivatives are explored for their application in the development of chemosensors and fluorescent sensors. For example, pyrrolo[3,4-c]pyridine-based fluorophores have been synthesized to act as selective chemosensors for Fe3+/Fe2+ ions. These compounds illustrate the potential of halogenated pyridones in creating sensitive and selective probes for metal ion detection in biological and environmental samples (Maity et al., 2018).
properties
IUPAC Name |
3-bromo-1-(2-fluorophenyl)pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrFNO/c12-8-4-3-7-14(11(8)15)10-6-2-1-5-9(10)13/h1-7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYZGLIBDHFJRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C=CC=C(C2=O)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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